Cas no 56683-55-7 (4'-Carboxybenzo-15-crown-5)

4'-Carboxybenzo-15-crown-5 structure
4'-Carboxybenzo-15-crown-5 structure
Product Name:4'-Carboxybenzo-15-crown-5
CAS No:56683-55-7
MF:C15H20O7
MW:312.3151
MDL:MFCD00143276
CID:945785
PubChem ID:87557850
Update Time:2024-12-09

4'-Carboxybenzo-15-crown-5 Chemical and Physical Properties

Names and Identifiers

    • 4-carboxybenzo-15-crown-5
    • 4'-Carboxybenzo-15-crown 5-Ether
    • 2,5,8,11,14-pentaoxabicyclo[13.4.0]nonadeca-1(15),16,18-triene-17-carboxylic acid
    • 4'-CARBOXYBENZO-15-CROWN-5
    • (BENZO-15-CROWN 5-ETHER)-4'-CARBOXYLIC ACID
    • 2,3-(4-Carboxybenzo)-1,4,7,10,13-pentaoxacyclopentadec-2-ene
    • (Benzo-15-crown-5)-4'carboxylic acid
    • 2,3,5,6,8,9,11,12-Octahydro-1,4,7,10,13-benzopentaoxacyclopentadecin-15-carboxylic acid
    • FBNLTQGIRRAGRY-UHFFFAOYSA-N
    • STL089795
    • 2,3,5,6,8,9,11,12-octahydro-1,4,7,10,13-benzopentaoxacyclopentadecine-15-carboxylic acid
    • C1713
    • YSZC422
    • 2,3,5,6,8,9,11,12-Octahydrobenzo[b][1,4,7,10,13]pentaoxacyclopentadecine-15-carboxylicacid
    • CS-0170055
    • MFCD00143276
    • AB01320484-02
    • 4'-Carboxybenzo-15-crown-5, >=98.0%
    • 2,3,5,6,8,9,11,12-Octahydrobenzo[b][1,4,7,10,13]pentaoxacyclopentadecine-15-carboxylic acid
    • AKOS001586943
    • NCGC00325799-01
    • (Benzo-15-crown-5)-4'-carboxylic acid
    • SCHEMBL10031399
    • 6,7,9,10,12,13,15,16-Octahydro-5,8,11,14,17-pentaoxa-benzocyclopentadecene-2-carboxylic acid
    • SR-01000390273
    • SR-01000390273-1
    • T71070
    • AE-641/01666044
    • EU-0066924
    • (BENZO-15-CROWN 5-ETHER)-4-CARBOXYLIC ACID
    • 56683-55-7
    • 4'-Carboxybenzo-15-crown-5
    • MDL: MFCD00143276
    • Inchi: 1S/C15H20O7/c16-15(17)12-1-2-13-14(11-12)22-10-8-20-6-4-18-3-5-19-7-9-21-13/h1-2,11H,3-10H2,(H,16,17)
    • InChI Key: FBNLTQGIRRAGRY-UHFFFAOYSA-N
    • SMILES: O1C([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC2C([H])=C([H])C(C(=O)O[H])=C([H])C1=2

Computed Properties

  • Exact Mass: 312.12100
  • Monoisotopic Mass: 312.12090297g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.1
  • Topological Polar Surface Area: 83.4

Experimental Properties

  • Color/Form: powder
  • Density: 1.184
  • Melting Point: 187.0 to 191.0 deg-C
  • Boiling Point: 412.24°C (rough estimate)
  • Flash Point: 183.2±22.2 °C
  • Refractive Index: 1.6380 (estimate)
  • PSA: 83.45000
  • LogP: 1.20580
  • Solubility: Soluble in water

4'-Carboxybenzo-15-crown-5 Security Information

4'-Carboxybenzo-15-crown-5 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A748458-100mg
2,3,5,6,8,9,11,12-Octahydrobenzo[b][1,4,7,10,13]pentaoxacyclopentadecine-15-carboxylic acid
56683-55-7 97%
100mg
$125.0 2025-02-19
TRC
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$ 121.00 2023-04-18
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$ 178.00 2023-04-18
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C177645-100mg
4'-Carboxybenzo-15-crown-5
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100mg
$ 316.00 2023-04-18
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C177645-250mg
4'-Carboxybenzo-15-crown-5
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$ 586.00 2023-04-18
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4'-Carboxybenzo-15-crown-5
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$ 999.00 2023-04-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C856393-1g
4'-Carboxybenzo-15-crown 5-Ether
56683-55-7 98.00%-gC&T
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
SL296-100mg
4'-Carboxybenzo-15-crown-5
56683-55-7 98.0%(GC&T)
100mg
¥796.0 2022-05-30
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
C1713-1G
4'-Carboxybenzo-15-crown 5-Ether
56683-55-7 >98.0%(GC)(T)
1g
¥3700.00 2024-04-16
abcr
AB249799-1 g
4'-Carboxybenzo-15-crown 5-ether, 97%; .
56683-55-7 97%
1 g
€710.60 2023-07-20

4'-Carboxybenzo-15-crown-5 Production Method

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